Cas no 1805300-76-8 (3-Amino-4-chloro-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-4-chloro-2-(difluoromethyl)pyridine
• CAS No: 1805300-76-8
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4926079
• Update Time: 2025-10-30

3-Amino-4-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-3-1-2-11-5(4(3)10)6(8)9/h1-2,6H,10H2
• InChI Key： VIOGSDYYWQLBSW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-4-chloro-2-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1805300-76-8)

3-Amino-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1805300-76-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This pyridine derivative is characterized by its unique molecular structure, which includes an amino group, a chloro substituent, and a difluoromethyl group. These functional groups contribute to its reactivity and potential applications in various high-value industries.

The compound’s CAS number 1805300-76-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation. In recent years, the demand for fluorinated pyridines has surged due to their enhanced stability, bioavailability, and metabolic resistance—properties that are highly sought after in drug discovery and crop protection formulations. This trend aligns with the growing interest in sustainable chemistry and green synthesis methods, which aim to reduce environmental impact while maintaining efficiency.

One of the most frequently searched questions related to 3-Amino-4-chloro-2-(difluoromethyl)pyridine revolves around its synthetic pathways. Researchers often explore microwave-assisted synthesis or catalyzed cross-coupling reactions to optimize yield and purity. Additionally, the compound’s potential as a building block for bioactive molecules makes it a hot topic in medicinal chemistry forums. For instance, its structural motifs are being investigated for applications in kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance.

From an industrial perspective, 1805300-76-8 is often discussed in the context of scale-up production and process optimization. Companies are investing in continuous flow chemistry to enhance reproducibility and reduce waste, reflecting the broader shift toward Industry 4.0 practices. Furthermore, the compound’s role in agrochemical innovation—particularly in developing next-generation pesticides and herbicides—has been a focal point for sustainability-driven research.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing 3-Amino-4-chloro-2-(difluoromethyl)pyridine and ensuring compliance with stringent quality standards. The compound’s physicochemical properties, including solubility, melting point, and stability under various conditions, are also key considerations for formulators and end-users. These factors are frequently highlighted in peer-reviewed journals and patent applications, underscoring the compound’s commercial and scientific relevance.

In conclusion, 3-Amino-4-chloro-2-(difluoromethyl)pyridine (CAS No. 1805300-76-8) represents a versatile and valuable intermediate in modern chemistry. Its applications span multiple disciplines, from pharmaceuticals to agrochemicals, and its study aligns with contemporary priorities such as sustainability and efficiency. As research continues to uncover new uses and synthetic routes, this compound is poised to remain a cornerstone of innovation in the chemical sciences.